Cas no 387832-87-3 (2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide)

• Product Name: 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide
• CAS No: 387832-87-3
• MF: C₁₇H₁₄Br₂N₂O₃S
• MW: 486.177661418915
• CID: 5982950
• PubChem ID: 18552813
• Update Time: 2025-06-12

2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide
• 387832-87-3
• 2-((5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methoxyphenyl)ethanone hydrobromide
• 2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methoxyphenyl)ethanone;hydrobromide
• F0111-0201
• 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide
• AKOS026677647

• Inchi： 1S/C17H13BrN2O3S.BrH/c1-22-14-8-4-11(5-9-14)15(21)10-24-17-20-19-16(23-17)12-2-6-13(18)7-3-12;/h2-9H,10H2,1H3;1H
• InChI Key： PLAWBLNTURRGHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(O1)SCC(C1C=CC(=CC=1)OC)=O.Br

Computed Properties

• Exact Mass: 485.90714g/mol
• Monoisotopic Mass: 483.90919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų

Additional information on 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide

Introduction to 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide (CAS No. 387832-87-3)

2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide, identified by its CAS number 387832-87-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, characterized by the presence of a sulfanyl group linked to an oxadiazole core, which is further substituted with aromatic rings. The molecular structure incorporates both bromophenyl and methoxyphenyl moieties, which are known to influence its pharmacological properties and potential biological activities.

The oxadiazole scaffold in this molecule is a heterocyclic ring system that has been widely explored for its pharmacological significance. Oxadiazoles are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the sulfanyl group into the oxadiazole ring enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation in drug discovery.

The bromophenyl substituent in the molecule is another key feature that contributes to its unique chemical and biological properties. Bromine atoms are often used in medicinal chemistry due to their ability to modulate the electronic properties of aromatic rings, thereby influencing binding affinity and metabolic stability. In this context, the 4-bromophenyl group may play a crucial role in determining the compound's interaction with enzymes and receptors.

The methoxyphenyl moiety provides another layer of complexity to the molecule. Methoxy groups are commonly found in pharmaceuticals and natural products, where they can influence solubility, lipophilicity, and metabolic pathways. The presence of a methoxyphenyl group in this compound suggests potential interactions with cytochrome P450 enzymes, which are critical in drug metabolism.

This compound has been synthesized through multi-step organic reactions that involve the functionalization of aromatic rings and heterocyclic systems. The synthesis typically involves bromination of phenyl derivatives, followed by condensation reactions with appropriate reagents to form the oxadiazole core. Subsequent sulfanylation and bromomethylation steps introduce the sulfanyl and methoxyphenyl groups, respectively. The final step involves salt formation with hydrobromic acid to yield the hydrobromide salt form.

The hydrobromide salt form is particularly important in pharmaceutical applications as it enhances the solubility and stability of the compound. This makes it more suitable for formulation into drugs and other therapeutic agents. The hydrobromide salt also ensures better handling and storage conditions compared to the free base form.

In recent years, there has been growing interest in exploring novel scaffolds for drug development. The combination of oxadiazole, sulfanyl, bromophenyl, and methoxyphenyl groups in this compound makes it an attractive candidate for further pharmacological studies. Researchers have been investigating its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

One of the most promising areas of research involving this compound is its potential as an anticancer agent. Oxadiazole derivatives have shown significant activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The presence of bromophenyl and methoxyphenyl groups may enhance its ability to interact with target proteins such as kinases and transcription factors.

Another area of interest is its anti-inflammatory properties. Sulfonamide derivatives are known for their ability to modulate inflammatory responses by inhibiting enzymes such as COX-2 and LOX. The structural features of this compound may make it a potent inhibitor of inflammatory pathways, making it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, this compound has shown promise as an antimicrobial agent. The oxadiazole core is known to exhibit activity against bacteria, fungi, and viruses by disrupting essential cellular processes. The additional substituents may enhance its spectrum of activity against resistant strains of microorganisms.

The synthesis and characterization of this compound have been reported in several scientific publications. Researchers have employed various spectroscopic techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LC-MS), and X-ray crystallography to elucidate its structure. These studies have provided valuable insights into its molecular geometry and electronic properties.

The pharmacokinetic properties of 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide have also been evaluated in preclinical studies. These studies have assessed its absorption, distribution, metabolism, excretion (ADME) profiles in animal models. The results indicate that the compound exhibits reasonable bioavailability and metabolic stability under physiological conditions.

The development of new drug candidates requires rigorous testing for safety and efficacy before they can be translated into clinical use. Preclinical toxicology studies have been conducted to evaluate the potential adverse effects of this compound at various doses. These studies have shown that it exhibits low toxicity at therapeutic doses but may cause some side effects at higher concentrations.

The future direction of research on this compound includes further optimization of its structure to enhance its pharmacological properties while minimizing side effects. This may involve modifying the positions or types of substituents on the aromatic rings or exploring alternative heterocyclic scaffolds.

In conclusion,2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one hydrobromide (CAS No. 387832-87-3) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a promising candidate for further investigation as an anticancer agent, anti-inflammatory drug, antimicrobial agent, or other therapeutic applications.* Further research is needed to fully understand its biological activities*and develop safe*and effective drug formulations based on this scaffold.*